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Compound of Interest

Compound Name: Furfuryl propyl disulfide

CAS No.: 252736-36-0

Cat. No.: B1339463

Get Quote

Introduction: The Significance of Furfuryl Propyl
Disulfide and the Elegance of the Bunte Salt
Approach
Furfuryl propyl disulfide is a volatile organosulfur compound of significant interest in the

flavor and fragrance industry, contributing to the characteristic aroma of various cooked foods.

It is also a valuable synthon in the development of novel pharmaceutical agents and

agricultural chemicals. Traditional methods for the synthesis of unsymmetrical disulfides like

furfuryl propyl disulfide are often plagued by the formation of symmetrical disulfide

byproducts, the use of malodorous and air-sensitive thiols, and harsh reaction conditions.

This application note presents a detailed, reliable, and robust protocol for the synthesis of

furfuryl propyl disulfide utilizing the Bunte salt reaction. This method offers a superior

alternative by employing stable, odorless, and readily prepared S-alkyl thiosulfates (Bunte

salts) as key intermediates. The Bunte salt approach provides exceptional control over the

formation of the unsymmetrical disulfide bond, minimizing byproduct formation and simplifying

purification. This guide is intended for researchers, scientists, and drug development
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professionals seeking a practical and efficient method for the synthesis of this and other

unsymmetrical disulfides.

The Bunte Salt Reaction: A Superior Strategy for
Unsymmetrical Disulfide Synthesis
The Bunte salt reaction involves the nucleophilic substitution of a halide with the thiosulfate

anion to form a sodium S-alkyl or S-aryl thiosulfate, commonly known as a Bunte salt. These

salts are typically stable, crystalline solids that are odorless and easy to handle.[1] The key to

their utility in unsymmetrical disulfide synthesis lies in their subsequent reaction with a thiol or

thiolate, which proceeds with high fidelity to yield the desired unsymmetrical disulfide.[2]

The overall synthetic strategy for furfuryl propyl disulfide is a two-step process:

Formation of the Bunte Salt: Reaction of furfuryl chloride with sodium thiosulfate to produce

sodium S-furfuryl thiosulfate.

Formation of the Disulfide: Reaction of the isolated sodium S-furfuryl thiosulfate with propyl

mercaptan (propane-1-thiol) or its corresponding sodium thiolate.

This approach circumvents the direct handling of the highly odorous furfuryl mercaptan in the

initial stages and provides a controlled route to the target molecule.

Experimental Workflow Overview
The following diagram illustrates the overall experimental workflow for the synthesis of furfuryl
propyl disulfide via the Bunte salt reaction.
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Step 1: Bunte Salt Formation Step 2: Disulfide Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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